Cas no 931954-25-5 (3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate)

• Product Name: 3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate
• CAS No: 931954-25-5
• MF: C₁₉H₁₁FN₂O₅
• MW: 366.299448251724
• CID: 5428919
• PubChem ID: 20904294
• Update Time: 2025-11-01

3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate Chemical and Physical Properties

Names and Identifiers

• 931954-25-5
• HMS1638E07
• Z361993598
• AKOS001908503
• 3-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxo-2H-chromen-8-yl acetate
• [3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxochromen-8-yl] acetate
• 3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-2H-chromen-8-yl acetate
• NCGC00317467-01
• AB01311425-01
• F3411-2695
• 8-(Acetyloxy)-3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2H-1-benzopyran-2-one
• 3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate

• Inchi： 1S/C19H11FN2O5/c1-10(23)25-15-4-2-3-12-9-14(19(24)26-16(12)15)18-21-17(22-27-18)11-5-7-13(20)8-6-11/h2-9H,1H3
• InChI Key： AXRPYYFGLVEIMI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC(C)=O)C=CC=C2C=C1C1ON=C(C2=CC=C(F)C=C2)N=1

Computed Properties

• Exact Mass: 366.06519962g/mol
• Monoisotopic Mass: 366.06519962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.8±60.0 °C(Predicted)
• pka: -2.56±0.37(Predicted)

Additional information on 3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate

Comprehensive Overview of 3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate (CAS No. 931954-25-5)

The compound 3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate (CAS No. 931954-25-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its complex architecture, featuring a 1,2,4-oxadiazole ring and a coumarin derivative, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, enzyme inhibitor, or bioactive scaffold due to its photophysical properties and molecular interactions.

In recent years, the demand for heterocyclic compounds like 3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate has surged, driven by their versatility in drug discovery and organic electronics. A common query among scientists is how this compound compares to other fluorophenyl-oxadiazole derivatives in terms of stability and reactivity. Studies suggest that the presence of the 4-fluorophenyl group enhances its lipophilicity, which could improve membrane permeability in biological systems. Additionally, the acetate moiety at the 8-position of the coumarin core offers a handle for further functionalization, making it a valuable intermediate in synthetic chemistry.

The photoluminescent properties of 3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate have also sparked interest in the development of organic light-emitting diodes (OLEDs) and bioimaging agents. Users frequently search for information on its excitation and emission spectra, which are critical for applications in optoelectronics. Preliminary data indicate that this compound exhibits a strong blue-green fluorescence, making it suitable for use in fluorescence microscopy and sensor technologies.

Another hot topic is the compound's potential role in enzyme inhibition, particularly targeting kinases and phosphodiesterases. The 1,2,4-oxadiazole ring is known to mimic peptide bonds, enabling interactions with enzyme active sites. Researchers are exploring whether 3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate could serve as a lead compound for designing new therapeutic agents against inflammatory or neurodegenerative diseases.

From a synthetic perspective, the preparation of 3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate involves multi-step reactions, including cyclization and acylation. Optimizing the yield and purity of this compound remains a challenge, as reflected in frequent searches for synthetic protocols and purification techniques. Advanced methods such as microwave-assisted synthesis and column chromatography have been employed to address these issues.

In conclusion, 3-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-2-oxo-2H-chromen-8-yl acetate (CAS No. 931954-25-5) represents a fascinating intersection of chemistry and biology. Its diverse applications—from drug development to material science—highlight its importance in contemporary research. As interest in functionalized coumarins and oxadiazoles continues to grow, this compound is poised to play a pivotal role in future scientific breakthroughs.